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Compound Focus: Mequitamium Iodide

CAS No.: 101396-42-3

Cat. No.: S534996

Get Quote

Mequitamium Iodide is the approved International Nonproprietary Name (INN) for this chemical entity.

The table below lists its various chemical identifiers and names as found in the scientific literature and

chemical databases.

Category Details

INN Mequitamium Iodide [1]

INN (Latin) Mequitamii iodidum [1]

INN (French) Iodure de mequitamium [1]

INN (Spanish) Ioduro de mequitamio [1]

CAS Registry Number 101396-42-3 [2] [1] [3]

IUPAC Name 10-[(1-methyl-1-azoniabicyclo[2.2.2]octan-3-yl)methyl]phenothiazine iodide [1]

Molecular Formula C21H25IN2S [2] [1] [3]

Other Synonyms LG 30435, Mequitazium [2] [3]

Pharmacological Profile & Development Status
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Mequitamium Iodide is a quaternary ammonium phenothiazine derivative investigated as a potential anti-

asthmatic and anti-allergic agent. Its primary mechanism involves dual antagonism of key receptors in the

airways.

Property Description

Drug Type Small molecule drug [3]

Primary Mechanisms Histamine H1 receptor antagonist; Muscarinic acetylcholine receptor

(mAChR) antagonist [4] [3]

Highest R&D Phase Discontinued (Phase 2) [3]

Key Indications (Studied) Asthma, Rhinitis [3]

Affinity for H1 Receptors Ki = 9 nM (Rat brain membranes) [4]

Affinity for Muscarinic
Receptors

Ki = 12-77 nM (Various tissues, non-selective across subtypes) [4]

The following diagram illustrates the core mechanism of action of Mequitamium Iodide in the context of

airway hypersensitivity:
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Diagram: Dual receptor antagonism of Mequitamium Iodide blocks the effects of histamine and

acetylcholine, preventing bronchoconstriction and inflammation.

Stereochemistry and Enantiomer Activity

Mequitamium Iodide is a chiral molecule. Research has shown that its pharmacological activity is

influenced by stereochemistry, which is detailed in the table below.
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Enantiomer Absolute Configuration
Histamine H1
Antagonism

Muscarinic
Antagonism

(+)-enantiomer (S) [5] High potency (10-fold

more potent than the (R)-
isomer) [5]

Similar to (R)-

isomer [5]

(-)-enantiomer (R) [5] Lower potency [5] Similar to (S)-
isomer [5]

dextro-
mequitamium (d-
Meq)

(S) (associated with the
active dextrorotatory

isomer) [6]

Ki = 28 nM (in rat lung) [6] Ki = 212 nM (in

bovine trachea) [6]

Experimental Protocols from Key Studies

For researchers seeking to replicate or understand the foundational studies, here are the methodologies used

to determine the drug's receptor affinity and in vitro efficacy.

Receptor Binding Assay Protocol [4] [6]

This protocol is used to determine the affinity (Ki) of Mequitamium Iodide for different receptors.

Objective: To measure the equilibrium inhibition constant (Ki) of Mequitamium Iodide for histamine

H1 and muscarinic acetylcholine receptors.
Materials:

Tissue Preparations: Rat brain membranes (for H1) or rat lung/bovine trachea homogenates
(for muscarinic) [4] [6].

Radioligands: [³H]Quinuclidinyl benzilate ([³H]QNB) for both muscarinic and H1 receptors [6].
Buffers: Appropriate incubation buffer (e.g., Tris-HCl, phosphate buffer).

Test Compound: Mequitamium Iodide in a concentration range (e.g., 0 to 10 μM).
Method:

Membrane Preparation: Homogenize the fresh tissue in ice-cold buffer and centrifuge to
isolate the membrane fraction.

Incubation: Incubate the membrane preparation with the radioligand and varying
concentrations of Mequitamium Iodide in a total volume.
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Specific Binding Determination: Include parallel incubations with a high concentration (e.g., 1

μM) of a non-radioactive antagonist (like atropine) to define non-specific binding.
Filtration and Scintillation Counting: Terminate the reaction by rapid vacuum filtration

through glass fiber filters to separate bound from free radioligand. Measure the radioactivity on
the filters using a scintillation counter.

Data Analysis: Use software to analyze the competitive binding data. The concentration that inhibits
50% of specific radioligand binding (IC50) is determined, and the Ki value is calculated using the

Cheng-Prusoff equation.

In Vitro Functional Assay on Guinea Pig Bronchi [6]

This protocol evaluates the functional antagonistic effect of the drug on isolated airway tissue.

Objective: To assess the inhibitory effect of Mequitamium Iodide on histamine-induced contraction
of airway smooth muscle.

Materials:
Tissue: Isolated bronchi from guinea pigs.

Organ Bath: Filled with oxygenated physiological salt solution (e.g., Krebs-Henseleit solution)
maintained at 37°C.

Inducing Agent: Histamine to pre-contract the tissue.
Method:

Tissue Preparation: Set up the bronchial rings in the organ bath under an optimal resting
tension.

Pre-contraction: Induce a stable contraction in the tissue using a submaximal concentration of
histamine.

Compound Application: Cumulatively add increasing concentrations of Mequitamium Iodide
(or its enantiomers) to the organ bath.

Measurement: Record the isometric tension and calculate the percentage of relaxation relative
to the pre-contracted state.

Data Analysis: Determine the IC50 value (the concentration causing 50% inhibition of the histamine-

induced contraction) with 95% confidence limits.
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nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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